![molecular formula C9H11ClF3N B6276504 1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine hydrochloride CAS No. 2095249-79-7](/img/no-structure.png)
1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine hydrochloride
Overview
Description
1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine hydrochloride (1-[3-M5T]MAH) is an organic compound that has been studied for its potential applications in scientific research. It is a white solid that is soluble in water and has a molecular weight of 250.2 g/mol. This compound has been studied for its biochemical and physiological effects, its synthesis methods, and its potential uses in laboratory experiments.
Mechanism of Action
The exact mechanism of action of 1-[3-M5T]MAH is not yet fully understood. However, it is believed to act by inhibiting the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. Additionally, 1-[3-M5T]MAH has been shown to inhibit the activity of the enzyme 5-lipoxygenase (5-LOX), which is involved in the synthesis of leukotrienes.
Biochemical and Physiological Effects
1-[3-M5T]MAH has been studied for its biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. Additionally, it has been shown to possess antithrombotic activity, as well as to possess antifungal and antiviral activity.
Advantages and Limitations for Lab Experiments
The advantages of using 1-[3-M5T]MAH in laboratory experiments include its low cost, its availability, and its solubility in water. Additionally, it has been shown to be a useful reagent for the synthesis of various compounds. However, there are some limitations to its use in laboratory experiments, such as its potential toxicity and its instability in acidic conditions.
Future Directions
Some potential future directions for 1-[3-M5T]MAH include further research into its potential applications in drug discovery, as well as its potential use in the synthesis of various compounds. Additionally, further research into its biochemical and physiological effects could lead to a better understanding of its mechanism of action. Additionally, further research into its stability in acidic conditions could lead to improved methods for its use in laboratory experiments. Finally, further research into its potential toxicity could lead to improved safety protocols for its use in laboratory experiments.
Synthesis Methods
1-[3-M5T]MAH can be synthesized via a two-step reaction. The first step involves the reaction of 1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine (1-[3-M5T]MA) with hydrochloric acid (HCl) in a 1:1 molar ratio. The reaction is carried out at room temperature for 2-3 hours. The second step involves the addition of sodium hydroxide (NaOH) to the reaction mixture in order to neutralize the HCl. The reaction is complete after the pH of the solution is adjusted to 7.0.
Scientific Research Applications
1-[3-M5T]MAH has been studied for its potential applications in scientific research. It has been used in the synthesis of various compounds and has been studied for its biochemical and physiological effects. It has also been studied for its potential use in laboratory experiments, as it has been shown to be a useful reagent for the synthesis of various compounds. Additionally, 1-[3-M5T]MAH has been studied for its potential applications in drug discovery, as it has been shown to have a range of biochemical and physiological effects.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine hydrochloride involves the reaction of 3-methyl-5-(trifluoromethyl)benzaldehyde with methylamine followed by reduction of the resulting imine to the amine using sodium borohydride. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methyl-5-(trifluoromethyl)benzaldehyde", "methylamine", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-methyl-5-(trifluoromethyl)benzaldehyde with excess methylamine in ethanol to form the imine intermediate.", "Step 2: Add sodium borohydride to the reaction mixture and stir for several hours to reduce the imine to the amine.", "Step 3: Quench the reaction with hydrochloric acid to form the hydrochloride salt of 1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine." ] } | |
CAS RN |
2095249-79-7 |
Product Name |
1-[3-methyl-5-(trifluoromethyl)phenyl]methanamine hydrochloride |
Molecular Formula |
C9H11ClF3N |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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